Cas no 2171797-57-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171797-57-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5791140
• PubChem ID: 165811562
• Update Time: 2025-10-08

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]-2-methylpropanoic acid
• 2171797-57-0
• EN300-1519421
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(23(29)30)14-27(4)22(28)13-25(2,3)26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,26,31)(H,29,30)
• InChI Key： BZDHMDGTQDELIP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171797-57-0, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido moiety, and a methyl-substituted propanoic acid backbone. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug discovery. The Fmoc group, which is a well-known protecting group for amino acids, plays a crucial role in controlling the reactivity of the amine group in this compound. This feature makes it an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the reaction conditions is essential. The presence of the Fmoc group also enhances the stability of the molecule under certain reaction conditions, making it suitable for long-term storage and transportation.

The N,3-dimethylbutanamido group in this compound adds another layer of functionality. This group is known to exhibit strong nucleophilic properties, which can be exploited in various substitution reactions. Recent research has demonstrated that this group can act as a catalyst in certain organic transformations, particularly in the synthesis of bioactive molecules. The methyl substitution on the propanoic acid backbone further enhances the molecule's versatility by providing additional sites for functionalization and modification.

In terms of applications, this compound has shown promise in the development of novel materials with tailored properties. For instance, its ability to form stable amide bonds makes it a valuable precursor for the synthesis of high-performance polymers and coatings. Additionally, its compatibility with various functional groups allows for the creation of hybrid materials with unique mechanical and thermal properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic and steric properties of this compound with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of conjugation due to the presence of the fluorenyl group, which can significantly influence its reactivity and selectivity in chemical reactions. Furthermore, molecular dynamics simulations have provided insights into the molecule's behavior under different environmental conditions, paving the way for its use in advanced chemical processes.

From an environmental standpoint, this compound has been shown to have low toxicity and biodegradability under controlled conditions. This makes it an eco-friendly alternative to traditional reagents used in organic synthesis. However, further studies are required to fully understand its impact on various ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid is a multifaceted compound with immense potential in organic chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across various industries. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern chemistry.